Cas no 56149-23-6 (Doxorubicinolone, 90%(Mixture of Diastereomers))

• Product Name: Doxorubicinolone, 90%(Mixture of Diastereomers)
• CAS No: 56149-23-6
• MF: C₂₁H₂₀O₉
• MW: 416.3781
• CID: 372604
• PubChem ID: 124320
• Update Time: 2024-11-03

Doxorubicinolone, 90%(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,8-[(1S)-1,2-dihydroxyethyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-,(8S,10S)-
• 4'-deoxydoxorubicinol 7-deoxyaglycone
• DOXORUBICINOLONE (MIXTURE OF DIASTEREOMERS)
• ADRIAMYCINOL AGLYCONE
• 13-Dihydrodoxorubicinone
• 4-Dol-done
• SCHEMBL25667427
• (8S,10S)-8-((S)-1,2-Dihydroxyethyl)-6,8,10,11-tetrahydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• 5,12-NAPHTHACENEDIONE, 8-((1S)-1,2-DIHYDROXYETHYL)-7,8,9,10-TETRAHYDRO-6,8,10,11-TETRAHYDROXY-1-METHOXY-, (8S,10S)-
• LI15ZES27N
• Q27282994
• (7S,9S)-9-[(1S)-1,2-dihydroxyethyl]-6,7,9,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• Doxorubicinolone
• 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
• UNII-LI15ZES27N
• Doxorubicinol aglycone
• 56149-23-6
• EPIRUBICINOL AGLYCONE
• Doxorubicinolone, 90%(Mixture of Diastereomers)

• Inchi： InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
• InChI Key： CGVVIRBOJFDFBH-FPQVQZPGSA-N
• SMILES： COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O

Computed Properties

• Exact Mass: 416.1107
• Monoisotopic Mass: 416.110732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 165

Experimental Properties

• Density: 1.667
• Melting Point: 192-197°C
• Boiling Point: 748.6°Cat760mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.745
• PSA: 164.75

Doxorubicinolone, 90%(Mixture of Diastereomers) Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones